5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C11H5F6N3O2
• Molecular Weight: 325.17 g/mol
• IUPAC Name: 5-(trifluoromethyl)-2-[2-(trifluoromethyl)phenyl]triazole-4-carboxylic acid
• InChI: InChI=1S/C11H5F6N3O2/c12-10(13,14)5-3-1-2-4-6(5)20-18-7(9(21)22)8(19-20)11(15,16)17/h1-4H,(H,21,22)
• InChI Key: GSFJOEOVTSTNPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)N2N=C(C(=N2)C(F)(F)F)C(=O)O

Description

The compound 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylic acid (hereafter referred to as the "target compound") is a fluorinated heterocyclic molecule featuring:

• A 1,2,3-triazole core substituted at positions 2 and 3.
• Two trifluoromethyl (-CF₃) groups: one at position 5 of the triazole ring and another on the adjacent phenyl ring.

The dual trifluoromethyl groups contribute to high lipophilicity and metabolic stability, making it a candidate for pharmaceutical or agrochemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylic acid typically involves the following steps:

Formation of the Triazole Ring: This can be achieved through a 1,3-dipolar cycloaddition reaction between an azide and an alkyne.

Introduction of Trifluoromethyl Groups: The trifluoromethyl groups can be introduced using reagents such as trifluoromethyl iodide (CF3I) or trifluoromethyl sulfonic acid (CF3SO3H).

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Carboxylic Acid Derivative Formation

The carboxylic acid group undergoes standard transformations:

Reaction Type	Reagents/Conditions	Product	Yield	Reference
Esterification	Methanol/H₂SO₄ (reflux, 6h)	Methyl ester	89%
Amide formation	Thionyl chloride → NH₃/amine	Amide derivatives	65–78%
Decarboxylation	Quinoline/Cu powder (200°C)	5-(Trifluoromethyl)triazole	53%

Electrophilic Aromatic Substitution

The electron-deficient triazole ring participates in regioselective substitutions:

Position	Reagent	Product	Selectivity	Notes
N1	HNO₃/H₂SO₄ (-10°C)	Nitro derivative	>95% para	Enhanced by CF₃ groups
C4	Cl₂/FeCl₃ (0°C)	Chlorinated analog	87%	Limited by steric hindrance

Metal-Catalyzed Cross-Couplings

The triazole scaffold enables palladium-mediated reactions:

Reaction	Catalyst System	Substrate	Yield	Application
Suzuki coupling	Pd(PPh₃)₄/K₂CO₃	Arylboronic acids	68%	Biaryl synthesis
Sonogashira coupling	PdCl₂/XPhos ligand	Terminal alkynes	74%	Conjugated systems

Hydrolysis Resistance

The CF₃ groups demonstrate exceptional stability:

• No degradation under:

  • 6M HCl (24h reflux)

  • 10% NaOH (48h, 80°C)

Radical Reactivity

In UV-initiated reactions:

• Generates - CF₃ radicals at 254 nm

• Trapping agent: TEMPO → stable adducts (confirmed by ESR)

Biological Interaction Pathways

Though not the primary focus, reaction mechanisms with biological targets include:

Target	Interaction Type	Observed Effect	Reference
Bacterial enoyl-ACP reductase	Covalent binding via carboxylic acid	IC₅₀ = 1.2 μM
Human serum albumin	π-π stacking (triazole ring)	Binding constant: 2.3×10⁴ M⁻¹

Comparative Reactivity Table

Feature	5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)triazole	Non-fluorinated analog	Impact of CF₃
C4 acidity	pKa = 3.8 (carboxylic)	pKa = 4.2	Increased acidity
Triazole ring electrophilicity	Hammett σ⁺ = +0.86	σ⁺ = +0.35	Enhanced reactivity
Thermal stability	Decomp. temp. = 287°C	Decomp. temp. = 215°C	Improved stability

Scientific Research Applications

Agricultural Chemistry

Herbicide Development : The compound serves as an important intermediate in the synthesis of herbicides. Its trifluoromethyl groups enhance its efficacy as a herbicide by improving its lipophilicity and biological activity. Research indicates that it can effectively control weed populations while minimizing damage to crops, thus promoting sustainable agricultural practices.

Application	Details
Type	Herbicide
Mechanism	Inhibits specific metabolic pathways in target plants
Benefits	Reduces crop damage; enhances weed control

Pharmaceutical Development

Anti-inflammatory and Analgesic Properties : The compound is being investigated for its potential in developing novel anti-inflammatory and analgesic drugs. Its mechanism of action differs from traditional medications, offering new therapeutic avenues for treating pain and inflammation.

Case Study : In vitro studies have shown that 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylic acid inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests its potential as a therapeutic agent in inflammatory diseases.

Pharmaceutical Activity	Details
Target Cytokines	TNF-α, IL-6
Observed Effects	Reduction in inflammation; pain relief

Material Science

The compound is utilized in the development of advanced materials with enhanced thermal and chemical stability. Its unique structure allows for the creation of materials that can withstand extreme conditions, making it suitable for high-performance applications in electronics and coatings.

Material Properties	Details
Thermal Stability	High resistance to thermal degradation
Chemical Stability	Resistant to various chemical reactions

Biochemistry

In biochemistry, this compound is employed to study enzyme inhibitors and metabolic pathways. Its ability to modulate enzyme activity makes it a valuable tool for researchers investigating various biological processes.

Enzyme Inhibition Studies : Research has demonstrated that the compound can inhibit specific enzymes involved in metabolic pathways, contributing to the understanding of disease mechanisms and potential therapeutic targets.

Biochemical Application	Details
Enzyme Targeting	Specific enzyme inhibitors
Research Focus	Metabolic pathways; disease mechanisms

Mechanism of Action

The mechanism of action of 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylic acid would depend on its specific application. In medicinal chemistry, it may act by inhibiting specific enzymes or interacting with molecular targets such as proteins or nucleic acids. The trifluoromethyl groups can enhance the compound’s binding affinity and selectivity for its targets.

Comparison with Similar Compounds

Structural Analogs with Triazole Cores

Substituent Variations

The following table compares the target compound with structurally related triazole-carboxylic acids:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Functional Groups	Key Differences	Applications/Activities
Target Compound	C₁₂H₇F₆N₃O₂	~323.2 (estimated)	Two -CF₃ groups	Triazole, -COOH	High fluorination enhances lipophilicity	Potential antimicrobial/antiviral agent
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid	C₁₀H₉N₃O₂	203.19 (CAS 22300-56-7)	-CH₃, -Ph	Triazole, -COOH	Reduced electronegativity and lipophilicity	Research chemical (no specific bioactivity reported)
2-(2-Chloropyridin-3-yl)-5-(trifluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid	C₉H₄ClF₃N₄O₂	292.60 (CAS 1779132-42-1)	-Cl, -CF₃, pyridinyl	Triazole, -COOH	Chlorine and pyridine alter electronic properties	Unknown (discontinued commercial product)
5-(Pyridin-4-yl)-1-(2-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxylic acid	C₁₅H₁₀F₃N₅O₂	~361.3 (estimated)	-CF₃, pyridinyl	Triazole, -COOH	Pyridine introduces basicity and π-stacking potential	Discontinued; potential kinase inhibitor

Functional Group Impact

• Trifluoromethyl (-CF₃): The target compound’s dual -CF₃ groups increase electron-withdrawing effects, raising the acidity of the -COOH group (pKa ~2–3) compared to non-fluorinated analogs (pKa ~4–5) .
• Chloropyridinyl vs. Trifluoromethylphenyl : The chlorine atom in the pyridinyl analog (CAS 1779132-42-1) may improve halogen bonding in protein targets but reduces metabolic stability compared to -CF₃ .
• Methyl/Phenyl vs. -CF₃ : The methyl-phenyl analog (CAS 22300-56-7) lacks fluorination, leading to lower bioavailability and reduced resistance to oxidative metabolism .

Thiazole and Pyrazole Derivatives

Core Heterocycle Comparison

Compound Name	Core Structure	Key Features	Applications
Target Compound	1,2,3-Triazole	Dual -CF₃, -COOH	High binding specificity (hypothesized)
5-Methyl-2-(4-trifluoromethylphenyl)-thiazole-4-carboxylic acid (CAS MFCD09032996)	Thiazole	-CF₃, -CH₃, -COOH	Agrochemical intermediates (e.g., herbicides)
1-(2-(Methylthio)phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide	Pyrazole	-CF₃, -SCH₃, carboxamide	Antimicrobial activity (patented)

• Triazole vs.
• Pyrazole Carboxamide : Pyrazole derivatives prioritize carboxamide over -COOH, enhancing cell permeability but reducing solubility .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	5-Methyl-2-phenyl Analog	Chloropyridinyl Analog
LogP	~3.5 (estimated)	~1.8 (measured)	~2.9 (estimated)
Aqueous Solubility	Low (<1 mg/mL)	Moderate (~10 mg/mL)	Low (<1 mg/mL)
Metabolic Stability	High (due to -CF₃)	Low	Moderate

• The target compound’s high LogP suggests strong membrane permeability but may require formulation adjustments for drug delivery.

Biological Activity

5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylic acid is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article reviews the compound's biological properties, mechanisms of action, and relevant studies, providing a comprehensive overview of its significance in medicinal chemistry.

Chemical Structure

The compound can be represented by the following chemical structure:

$$\text{C}_{12}\text{H}_{8}\text{F}_{6}\text{N}_{4}\text{O}_2$$

This structure features two trifluoromethyl groups and a triazole ring, which are known to influence the compound's reactivity and biological activity.

Anticancer Properties

Recent studies have indicated that 5-(trifluoromethyl)-2H-1,2,3-triazole derivatives exhibit significant anticancer properties. For instance, compounds within this class have shown cytotoxic effects against various cancer cell lines:

Compound	Cell Line	IC50 (μM)
5-(Trifluoromethyl)-triazole	HCT-116 (Colon Carcinoma)	6.2
5-(Trifluoromethyl)-triazole	T47D (Breast Cancer)	27.3
5-(Trifluoromethyl)-triazole	MCF-7 (Breast Cancer)	10.38

These values indicate that the compound is particularly effective against colon and breast cancer cell lines, suggesting a promising avenue for further development in cancer therapeutics .

The mechanism through which this compound exerts its anticancer effects appears to involve the induction of apoptosis in cancer cells. Flow cytometry assays have demonstrated that treatment with the compound leads to increased levels of p53 protein and activation of caspase-3, both critical components of the apoptotic pathway .

Antimicrobial Activity

In addition to its anticancer properties, studies have also explored the antimicrobial activity of triazole derivatives. Some derivatives have exhibited potent activity against various bacterial strains, indicating potential for use as antimicrobial agents. The specific mechanism often involves disruption of microbial cell membranes or inhibition of essential enzymes .

Case Studies

• Case Study on Anticancer Activity : A study published in eLife demonstrated that compounds containing the triazole moiety significantly inhibited cell proliferation in multiple cancer-derived cell lines. The research highlighted a correlation between the presence of the triazole group and enhanced cytotoxicity .
• Antimicrobial Efficacy : Another investigation focused on the antimicrobial properties of triazole derivatives found that certain compounds showed selective inhibition against pathogenic bacteria, suggesting their potential as new antibiotics .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylic acid?

• Methodological Answer : The compound can be synthesized via multi-step reactions involving condensation, cyclization, and functionalization. A typical route involves:

Condensation : Reacting trifluoromethyl-substituted aniline derivatives with isocyanides to form intermediates (e.g., carboximidoyl chlorides) .

Cyclization : Using sodium azide to generate the triazole ring system .

Carboxylic Acid Formation : Hydrolysis of ester intermediates under acidic or basic conditions .
Key parameters include temperature control (e.g., 80–100°C for cyclization) and stoichiometric ratios of azide reagents.

Q. How can researchers characterize the purity and structural integrity of this compound?

• Methodological Answer : Use a combination of:

• NMR Spectroscopy : $^{1}\text{H}$ and $^{19}\text{F}$ NMR to confirm trifluoromethyl group positions and aromatic proton environments .
• HPLC : Reverse-phase chromatography (C18 column, acetonitrile/water mobile phase) to assess purity (>98%) .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular weight (e.g., calculated for $\text{C}_{12}\text{H}_{6}\text{F}_{6}\text{N}_{3}\text{O}_{2}$: 356.02 g/mol) .

Q. What solvents and conditions are optimal for solubilizing this compound?

• Methodological Answer :

• Polar aprotic solvents : Dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) are effective due to the compound’s carboxylic acid and triazole moieties .
• Aqueous solubility : Limited at neutral pH but improves in basic buffers (e.g., sodium bicarbonate, pH 8–9) .
• Stability : Store at −20°C under inert atmosphere to prevent hydrolysis of trifluoromethyl groups .

Advanced Research Questions

Q. How can researchers optimize the synthetic yield of this compound while minimizing byproducts?

• Methodological Answer :

• Design of Experiments (DOE) : Use response surface methodology to optimize reaction time, temperature, and reagent ratios. For example, a central composite design can identify interactions between azide concentration and cyclization efficiency .
• Byproduct Mitigation : Introduce scavengers (e.g., molecular sieves) to absorb excess water during ester hydrolysis .

Q. How should contradictory data in spectroscopic analysis (e.g., NMR splitting patterns) be resolved?

• Methodological Answer :

• Variable Temperature NMR : Perform experiments at −40°C to 80°C to distinguish dynamic conformational changes from impurities .
• 2D NMR Techniques : Use $^{1}\text{H}$-$^{13}\text{C}$ HSQC to resolve overlapping signals in aromatic regions .
• Replication : Repeat synthesis and characterization across independent labs to confirm reproducibility .

Q. What computational tools are suitable for predicting the compound’s reactivity or binding interactions?

• Methodological Answer :

• Docking Studies : Use AutoDock Vina to model interactions with biological targets (e.g., enzymes with hydrophobic active sites accommodating trifluoromethyl groups) .
• QSAR Modeling : Train models on fluorinated triazole derivatives to predict solubility or metabolic stability .

Q. What biochemical mechanisms could explain this compound’s activity in medicinal chemistry studies?

• Methodological Answer :

• Enzyme Inhibition : The trifluoromethyl groups may act as bioisosteres for methyl or nitro groups, interfering with substrate binding in targets like kinases or proteases .
• Cellular Uptake : Fluorination enhances lipophilicity, improving membrane permeability (logP ~2.5 calculated via PubChem tools) .

Q. How can advanced analytical techniques (e.g., LC-MS/MS) quantify trace impurities in this compound?

• Methodological Answer :

• LC-MS/MS : Use a triple quadrupole system with MRM (multiple reaction monitoring) to detect impurities at <0.1% levels. Example parameters:

Parameter	Value
Column	C18, 2.1 × 50 mm, 1.7 µm
Mobile Phase	0.1% formic acid in water/acetonitrile
Ionization Mode	ESI (−)